4-Iodo-3,5-bis(trifluoromethyl)pyridine, 97%

• IUPAC Name: 4-iodo-3,5-bis(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H2F6IN/c8-6(9,10)3-1-15-2-4(5(3)14)7(11,12)13/h1-2H
• InChI Key: ZRZUYFMOVNNHEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)C(F)(F)F)I)C(F)(F)F
• Molecular Formula: C7H2F6IN
• Molecular Weight: 340.99 g/mol

Description

4-Iodo-3,5-bis(trifluoromethyl)pyridine is a pyridine derivative. Pyridine derivatives are important structural motifs found in numerous bioactive molecules.

Synthesis Analysis

The synthesis of 4-Iodo-3,5-bis(trifluoromethyl)pyridine involves several steps. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The synthesis of pyridalyl, as is the case for other TFMPs, encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

4-I-3,5-TFP is used in a variety of scientific research applications. It is used in organic synthesis as a building block for the synthesis of other compounds. It is also used in medicinal chemistry to study the properties of drugs and their effects on the body. In materials science, 4-I-3,5-TFP is used to study the properties of materials, such as their electrical and thermal conductivity.

Mechanism of Action

Target of Action

4-Iodo-3,5-bis(trifluoromethyl)pyridine, also known as trifluoromethylpyridine (TFMP), is a key structural motif in active agrochemical and pharmaceutical ingredients . The primary targets of TFMP derivatives are pests in the agricultural industry and various diseases in the pharmaceutical industry .

Mode of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . The interaction of TFMP with its targets results in changes that lead to the death of pests or the inhibition of disease progression .

Biochemical Pathways

It is known that these compounds play a crucial role in the protection of crops from pests . In the pharmaceutical industry, TFMP derivatives are used in the treatment of various diseases, with many candidates currently undergoing clinical trials .

Pharmacokinetics

The unique physicochemical properties of the fluorine atom and the pyridine moiety in tfmp derivatives are likely to influence their pharmacokinetic properties .

Result of Action

The result of the action of TFMP derivatives is the protection of crops from pests in the agricultural industry . In the pharmaceutical industry, these compounds have shown promise in the treatment of various diseases .

Advantages and Limitations for Lab Experiments

The main advantage of using 4-I-3,5-TFP in laboratory experiments is its stability. The compound is highly stable, meaning that it is not easily degraded or affected by other compounds. Additionally, the compound is highly soluble in water, making it easy to use in a variety of laboratory experiments. A limitation of 4-I-3,5-TFP is that it is not very reactive, making it difficult to use in certain types of experiments.

Future Directions

The future directions for 4-I-3,5-TFP include further research into its use in organic synthesis, medicinal chemistry, and materials science. Additionally, further research into its use as a building block for other compounds could lead to new and improved compounds. Furthermore, further research into its mechanism of action could lead to new applications for the compound. Finally, further research into its biochemical and physiological effects could lead to new insights into the effects of drugs on the body.

Synthesis Methods

4-I-3,5-TFP is synthesized by a two-step process. The first step involves the reaction of 4-iodopyridine with trifluoromethanesulfonic anhydride to form 4-iodo-3,5-bis(trifluoromethyl)pyridine. The second step involves the reaction of 4-iodo-3,5-bis(trifluoromethyl)pyridine with a base to form 4-I-3,5-TFP.

Safety and Hazards

4-Iodo-3,5-bis(trifluoromethyl)pyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.